4-Chlorophenol

Specification

• Description: P-chlorophenol appears as white crystals with a strong phenol odor. Slightly soluble to soluble in water, depending on the isomer, and denser than water. Noncombustible. Used as an intermediate in organic synthesis of dyes and drugs.; 4-chlorophenol is a monochlorophenol substituted at the pare position by a chlorine atom.; P-chlorophenol is a white crystals with a strong phenol odor. Slightly soluble to soluble in water, depending on the isomer, and denser than water. Noncombustible.; 4-Chlorophenol or para-chlorophenol is a monochlorophenol isomer that has a chlorine atom in the para position. It is used as a disinfectant agent (L159).
• CAS No.: 106-48-9
• Molecular Formula: C6H5ClO; C6H5ClO; C6H4ClOH
• Molecular Weight: 128.55 g/mol
• IUPAC Name: 4-chlorophenol
• Standard InChI: InChI=1S/C6H5ClO/c7-5-1-3-6(8)4-2-5/h1-4,8H
• Standard InChI Key: WXNZTHHGJRFXKQ-UHFFFAOYSA-N
• Impurities: ... Chlorinated 2-phenoxyphenols, chlorinated diphenylethers, and chlorinated dibenzofurans occur as impurities in technical grade of chlorophenols. /Chlorophenols/; The impurities include polychlorinated dibenzo-pdioxins (PCDDs), polychlorinated dibenzofurans (PCDFs), polychlorinated phenoxyphenols, polychlorinated diphenyl ethers, polychlorinated benzenes, and polychlorinated biphenyls. Because the higher chlorinated phenols are produced at higher temperature, the contamination of the higher chlorinated phenols is greater than that of the lower chlorinated phenols. /Chlorophenols/
• SMILES: C1=CC(=CC=C1O)Cl
• Canonical SMILES: C1=CC(=CC=C1O)Cl
• Boiling Point: 428 °F at 760 mmHg (NTP, 1992); 220 °C
• Colorform: Needle like, white to straw-colored crystals; White crystals (yellow or pink when impure); Yellow solid
• Flash Point: 250 °F (NTP, 1992); 121 °C; 121 °C (250 °F) CLOSED CUP; 121 °C c.c.
• Melting Point: 109.8 to 110.7 °F (NTP, 1992); 42.8 °C; 43 °C